Cas no 824395-45-1 (Benzoic acid, 2-(4-phenyl-1H-imidazol-2-yl)-)
824395-45-1 structure
Product Name:Benzoic acid, 2-(4-phenyl-1H-imidazol-2-yl)-
CAS No:824395-45-1
MF:C16H12N2O2
MW:264.278683662415
CID:691787
PubChem ID:68464527
Update Time:2025-04-19
Benzoic acid, 2-(4-phenyl-1H-imidazol-2-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-(4-phenyl-1H-imidazol-2-yl)-
- 2-(5-phenyl-1H-imidazol-2-yl)benzoic acid
- SCHEMBL2979081
- DTXSID20738398
- 2-(4-Phenyl-1H-imidazol-2-yl)benzoic acid
- 824395-45-1
-
- Inchi: 1S/C16H12N2O2/c19-16(20)13-9-5-4-8-12(13)15-17-10-14(18-15)11-6-2-1-3-7-11/h1-10H,(H,17,18)(H,19,20)
- InChI Key: UEVIMVMFJBOOOE-UHFFFAOYSA-N
- SMILES: OC(C1C=CC=CC=1C1=NC=C(C2C=CC=CC=2)N1)=O
Computed Properties
- Exact Mass: 264.089877630g/mol
- Monoisotopic Mass: 264.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 341
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 66Ų
Benzoic acid, 2-(4-phenyl-1H-imidazol-2-yl)- Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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